Cas no 144298-04-4 (tert-butyl N-(3,4-difluorophenyl)carbamate)

• Product Name: tert-butyl N-(3,4-difluorophenyl)carbamate
• CAS No: 144298-04-4
• MF: C₁₁H₁₃F₂NO₂
• MW: 229.22323012352
• MDL: MFCD04035655
• CID: 1314319
• PubChem ID: 2783369
• Update Time: 2025-06-08

tert-butyl N-(3,4-difluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3,4-difluorophenyl)-, 1,1-dimethylethyl ester
• tert-butyl 3,4-difluorophenylcarbamate
• tert-butyl N-(3,4-difluorophenyl)carbamate
• PC0929
• SCHEMBL941486
• 144298-04-4
• Z1258794359
• 3,4-Difluoroaniline, N-BOC protected
• N-(tert-butoxycarbonyl)-3,4-difluoroaniline
• EN300-264643
• F70194
• CS-0243509
• tert-butyl(3,4-difluorophenyl)carbamate
• (3,4-Difluorophenyl)carbamic acid tert-butyl ester
• STL198227
• (3,4-difluorophenyl)-carbamic acid-tert-butyl ester
• Carbamic acid, N-(3,4-difluorophenyl)-, 1,1-dimethylethyl ester
• tert-butyl (3,4-difluorophenyl)carbamate
• DB-299120
• MFCD04035655
• N-(tert.butoxycarbonyl)-3,4-difluoroaniline
• WIUZQRIAAKGULG-UHFFFAOYSA-N
• DTXSID20382613
• (3,4-difluorophenyl)-carbamic acid tert-butyl ester
• AKOS005266792
• 1,1-dimethylethyl (3,4-difluorophenyl)carbamate

• MDL： MFCD04035655
• Inchi： 1S/C11H13F2NO2/c1-11(2,3)16-10(15)14-7-4-5-8(12)9(13)6-7/h4-6H,1-3H3,(H,14,15)
• InChI Key： WIUZQRIAAKGULG-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 229.09100
• Monoisotopic Mass: 229.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 41.82000
• LogP: 3.32540

Additional information on tert-butyl N-(3,4-difluorophenyl)carbamate

tert-butyl N-(3,4-difluorophenyl)carbamate: A Comprehensive Overview

tert-butyl N-(3,4-difluorophenyl)carbamate (CAS No. 144298-04-4) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which combines a tert-butyl group with a 3,4-difluorophenyl carbamate moiety. The presence of fluorine atoms in the aromatic ring introduces distinct electronic and steric properties, making this compound highly valuable for its reactivity and selectivity in chemical reactions.

Recent advancements in synthetic chemistry have led to the development of novel methods for the synthesis of tert-butyl N-(3,4-difluorophenyl)carbamate. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to enhance reaction efficiency and yield. These methods not only reduce the time required for synthesis but also minimize the generation of byproducts, aligning with the principles of green chemistry. The compound's ability to act as a protecting group in peptide synthesis has been extensively studied, with findings indicating improved stability under harsh reaction conditions.

The application of tert-butyl N-(3,4-difluorophenyl)carbamate in pharmaceutical research has garnered significant attention. Studies have demonstrated its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and antiviral agents. The fluorinated aromatic ring enhances the compound's pharmacokinetic properties, making it an attractive candidate for drug design. Additionally, its role as a building block in medicinal chemistry has been highlighted in several recent publications.

In the agrochemical sector, tert-butyl N-(3,4-difluorophenyl)carbamate has been investigated for its potential as a herbicide and fungicide. Field trials have shown promising results in terms of efficacy against various plant pathogens while maintaining low toxicity levels. The compound's ability to target specific enzymes involved in fungal growth has been a focal point of recent research efforts.

From a materials science perspective, tert-butyl N-(3,4-difluorophenyl)carbamate has been utilized as a precursor in the synthesis of advanced polymers and coatings. Its unique combination of mechanical strength and thermal stability makes it ideal for applications in high-performance materials. Recent studies have explored its use in 3D printing technologies, where it serves as a key component in thermoplastic elastomers.

The environmental impact of tert-butyl N-(3,4-difluorophenyl)carbamate has also been a subject of scrutiny. Researchers have evaluated its biodegradability under various conditions and found that it undergoes rapid degradation under aerobic conditions. This finding is crucial for ensuring the compound's safe disposal and minimizing its ecological footprint.

In conclusion, tert-butyl N-(3,4-difluorophenyl)carbamate (CAS No. 144298-04-4) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool in modern chemical research and industry.